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Compound Name: (trifluoromethoxy)phenyl)acetic
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Cat. No.: B1374649
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An In-Depth Technical Guide to the Safe Handling and Application of 2-(4-Bromo-2-
(trifluoromethoxy)phenyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-(4-Bromo-2-
(trifluoromethoxy)phenyl)acetic acid, a key building block in modern medicinal chemistry. It
is intended to equip researchers and drug development professionals with the necessary
knowledge for its safe handling, storage, and effective utilization in synthetic applications.

Compound Profile and Physicochemical Properties

2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid is a halogenated and fluorinated
phenylacetic acid derivative.[1][2][3][4] Its structural features, particularly the bromine and
trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of complex
organic molecules, including pharmacologically active compounds.[5]

Table 1: Physicochemical Data
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Property Value Source
2-(4-bromo-2-
IUPAC Name (trifluoromethoxy)phenyl)acetic  [1]
acid
CAS Number 509142-74-9 [1][2][4]
Molecular Formula C9H6BrF303 [11[2]
Molecular Weight 299.04 g/mol [11[3]
Purity Typically >95% or >97% [1][2][3]
Appearance White crystalline solid [6]

N Insoluble in water, soluble in
Solubility ] [6]
organic solvents

Hazard Identification and Safety Precautions

This compound is classified as an irritant and requires careful handling to avoid exposure.[7][8]
GHS Hazard Statements:

o H315: Causes skin irritation.[7][8][9]

e H319: Causes serious eye irritation.[7][8][9]

e H335: May cause respiratory irritation.[7][8][9]

Signal Word: Warning[7]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling this compound, the following personal protective
equipment is mandatory:

o Eye Protection: Wear chemical safety goggles and a face shield.[7][9]

e Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).[7][9]
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» Skin and Body Protection: Wear a lab coat, and consider additional protective clothing if
there is a risk of significant exposure.[9]

» Respiratory Protection: Use a dust respirator when handling the solid form to avoid inhalation
of dust particles.[9]

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[7][9][10]

o Ensure eyewash stations and safety showers are readily accessible in the immediate work
area.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

 After Inhalation: Move the affected person to fresh air and keep them in a position
comfortable for breathing. If respiratory symptoms persist, seek medical attention.[7]

o After Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin
area thoroughly with soap and plenty of water. If skin irritation occurs, seek medical advice.

[7]

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[7]

 After Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.
[10]

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the
compound and ensure a safe laboratory environment.

Handling
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Avoid all personal contact, including inhalation of dust.[9]

Do not eat, drink, or smoke when using this product.[9][10]

Wash hands thoroughly after handling.[7][9]

Use dry clean-up procedures and avoid generating dust.[9]

Storage

e Store in a cool, dry, and well-ventilated place.[7][8][10]
o Keep the container tightly closed when not in use.[7][8][10]

 Store locked up.[7]

Reactivity and Synthetic Applications

The trifluoromethoxy group is of significant interest in medicinal chemistry due to its ability to
modulate the electronic and lipophilic properties of a molecule, which can lead to improved
metabolic stability and bioavailability.[11] Phenylacetic acid derivatives, in general, are
important intermediates in the synthesis of various pharmaceuticals.[5]

Potential Synthetic Pathways:

While specific reaction schemes for 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid are
not detailed in the provided search results, its structure suggests it can be utilized in a variety
of organic transformations. The carboxylic acid moiety can be converted to esters, amides, or
acid chlorides for further functionalization. The bromine atom on the phenyl ring can participate
in cross-coupling reactions, such as Suzuki or Heck reactions, to form carbon-carbon bonds.

Experimental Workflow: General Esterification Protocol

Below is a generalized, step-by-step protocol for the esterification of a carboxylic acid like the
topic compound.

o Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, dissolve 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid (1
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equivalent) in an appropriate alcohol (e.g., methanol, ethanol) which will also serve as the
reagent.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid (typically 1-5 mol%).

o Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-
layer chromatography (TLC).

o Workup: Once the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess alcohol under reduced pressure.

o Extraction: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a
saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by
a wash with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude ester.

« Purification: Purify the crude product by column chromatography on silica gel to obtain the
pure ester.

Diagram: General Synthetic Utility

N
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Caption: Potential synthetic transformations of the title compound.

Analytical Characterization

The identity and purity of 2-(4-Bromo-2-(trifluoromethoxy)phenyl)acetic acid and its
derivatives can be confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy to
confirm the chemical structure.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the
carboxylic acid C=0 and O-H stretches.

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Disposal Considerations

Dispose of this compound and its container in accordance with local, regional, and national
regulations. It should be sent to an approved waste disposal plant.[7][8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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